Cas no 128-20-1 (Pregnanolone)

Pregnanolone structure

Product Name:Pregnanolone

CAS No:128-20-1

Molecular Formula:C₂₁H₃₄O₂

Molecular Weight:318.50

MDL:MFCD00067137

CID:36203

Pregnanolone Properties

Names and Identifiers

- Eltanolone
- Pregnan-3a-ol-20-one
- 3a,5b-Epimeric pregnanolone
- 5β-Pregnan-3α-ol-20-
- 5β-Pregnan-3α-ol-20-one
- Pregnan-20-one,3-hydroxy-, (3a,5b)-
- Pregnanolone
- 3alpha-hydroxy-5beta-pregnan-20-one
- 5-Pregnan-3-ol-20-one
- Butabindide oxalate
- pregnanalone
- Pregnanolone II
- SKF 6455
- NSC 82867
- EPIPREGNANOLONE
- 3α,5β-Pregnanolone
- Pregnan-3α-ol-20-one
- Pregnan-3 a -ol-20-one
- 3 a ,5 b -Epimeric pregnanolone
- +Expand
- MDL： MFCD00067137
- InChIKey： AURFZBICLPNKBZ-HONORTPWSA-N
- Inchi： InChI=1S/C21H34O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h14-19,23H,4-12H2,1-3H3/t14?,15-,16?,17?,18?,19?,20?,21?/m1/s1
- SMILES： O[C@@H]1CCC2(C3CCC4(C(CCC4C3CCC2C1)C(=O)C)C)C

Computed Properties

Exact Mass: 318.25600

Experimental Properties

LogP: 4.59520
PSA: 37.30000
Refractive Index: 1.5344 (estimate)
Boiling Point: 397.64°C (rough estimate)
Melting Point: 149 ºC
Specific Rotation: D23 +59.6° (c = 0.3 in chloroform); D26 +108.5 ±1° (c = 9.23 mg/1.23 ml abs ethanol)
Density: 1.0234 (rough estimate)

Pregnanolone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000Y4P-50mg	Pregnan-20-one, 3-hydroxy-, (3α,5β)-	128-20-1	98%	50mg	$742.00
A2B Chem LLC	AA43433-50mg	Pregnan-20-one, 3-hydroxy-, (3α,5β)-	128-20-1	98%	50mg	$212.00	2024-04-20
Cooke Chemical	M4642353-5mg	5β-Pregnan-3α-ol-20-one	128-20-1	98%	5mg	RMB 1288.00	2023-09-07
MedChemExpress	HY-103525-10mg	Pregnanolone	128-20-1		10mg	￥900	2022-05-18
TRC	P711300-5mg	5b-Pregnan-3a-ol-20-one	128-20-1		5mg	$ 121.00	2023-09-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P923181-5mg	5β-Pregnan-3α-ol-20-one	128-20-1	98%	5mg	￥1,449.00	2022-10-10
SHENG KE LU SI SHENG WU JI SHU	sc-210430-5 mg	5β-Pregnan-3α-ol-20-one,	128-20-1		5mg	￥1,121.00	2023-07-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	P3084-5mg	5β-Pregnan-3α-ol-20-one	128-20-1	>95.0%(HPLC)	5mg	¥990.00
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci19040-50mg	Pregnanolone	128-20-1	98%	50mg	￥2302.00	2023-09-09

Pregnanolone Suppliers

SHANG HAI ZHEN ZHUN Biotechnology Co., Ltd.

Audited Supplier

(CAS:128-20-1)

MR./MRS.:JIANG KUN 1 3 8 1 6 0 0 9 1 6 1

Phone:13816009161

Email:info@zzsrm.com

Shanghai SCR-Biotech Co., Ltd.

Audited Supplier

(CAS:128-20-1)

MR./MRS.:SAI KE RUI SHENG WU

Phone:15900491054

Email:sales@scrbio.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:128-20-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Pregnanolone Related Literature

1. Stereocontrolled synthesis of the ecdysone side chain via a furan derivative

Tetsuji Kametani,Masayoshi Tsubuki,Hiroko Furuyama,Toshio Honda J. Chem. Soc. Chem. Commun. 1984 375
2. Studies on steroids. Part 37. Synthesis of the four stereoisomers of 20,22-epoxycholesterol

Kiyoshi Bannai,Masuo Morisaki,Nobuo Ikekawa J. Chem. Soc. Perkin Trans. 1 1976 2116
3. Studies in Werner clathrates. Part 4. Structures of tetrakis(4-ethylpyridine)di-isothiocyanatonickel(II) and its clathrates with p-, m-, and o-xylene, carbon disulphide, and carbon tetrachloride

Madeleine H. Moore,Luigi R. Nassimbeni,Margaret L. Niven J. Chem. Soc. Dalton Trans. 1987 2125
4. Synthesis and structure of tricarbonylchromium mono-, bis- and tris-complexes of 10-methyltribenzotriquinacene

Alberto Ceccon,Alessandro Gambaro,Francesco Manoli,Alfonso Venzo,Dietmar Kuck,Thomas E. Bitterwolf,Paolo Ganis,Giovanni Valle J. Chem. Soc. Perkin Trans. 2 1991 233
5. Stereoselective semisynthesis of uzarigenin and allo-uzarigenin

Sarah Al Muthafer,Christoph Schissler,Vanessa Koch,Hannes Kühner,Martin Nieger,Stefan Br?se Org. Chem. Front. 2023 10 1435
6. 6,19-Carbon-bridged steroids. Synthesis of 6,19-methanoprogesterone

María Joselevich,Alberto A. Ghini,Gerardo Burton Org. Biomol. Chem. 2003 1 939
7. Solanum steroidal glycoalkaloids: structural diversity, biological activities, and biosynthesis

Da-Ke Zhao,Yi Zhao,Sui-Yun Chen,Edward J. Kennelly Nat. Prod. Rep. 2021 38 1423
8. Asymmetric organocatalysis: an enabling technology for medicinal chemistry

Bo Han,Xiang-Hong He,Yan-Qing Liu,Gu He,Cheng Peng,Jun-Long Li Chem. Soc. Rev. 2021 50 1522
9. Radicals in natural product synthesis

Kevin J. Romero,Matthew S. Galliher,Derek A. Pratt,Corey R. J. Stephenson Chem. Soc. Rev. 2018 47 7851
10. Radicals in natural product synthesis

Kevin J. Romero,Matthew S. Galliher,Derek A. Pratt,Corey R. J. Stephenson Chem. Soc. Rev. 2018 47 7851

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